Cas no 1258595-00-4 (Benzenepropanoic acid, 4-chloro-3-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester)

• Product Name: Benzenepropanoic acid, 4-chloro-3-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester
• CAS No: 1258595-00-4
• MF: C₁₆H₂₂ClNO₄
• MW: 327.8
• CID: 2146484
• PubChem ID: 67065553
• Update Time: 2025-11-01

Benzenepropanoic acid, 4-chloro-3-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(3-(tert-butoxycarbonyl)-4-chlorophenyl)propanoate
• CID 121005303
• Benzenepropanoic acid, 4-chloro-3-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester
• Ethyl 3-(3-((tert-butoxycarbonyl)amino)-4-chlorophenyl)propanoate
• starbld0028734
• ethyl 3-[4-chloro-3-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]propanoate
• SCHEMBL1527592
• CS-0114261
• ethyl 3-(3-(tert-butoxycarbonylamino)-4-chlorophenyl)propanoate
• AS-80114
• E81425
• 1258595-00-4
• NIDKCCJZUOZEQN-UHFFFAOYSA-N
• ethyl 3-{3-[(tert-butoxycarbonyl)amino]-4-chlorophenyl}propanoate

• Inchi： 1S/C16H21ClO4/c1-5-20-14(18)9-7-11-6-8-13(17)12(10-11)15(19)21-16(2,3)4/h6,8,10H,5,7,9H2,1-4H3
• InChI Key： MLSCASHSXLOSST-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)OC(C)(C)C)CCC(=O)OCC

Computed Properties

• Exact Mass: 327.1237359g/mol
• Monoisotopic Mass: 327.1237359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 3.6

Experimental Properties

• Density: 1.186±0.06 g/cm3(Predicted)
• Boiling Point: 375.2±37.0 °C(Predicted)
• pka: 12.86±0.70(Predicted)

Additional information on Benzenepropanoic acid, 4-chloro-3-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester

Benzenepropanoic acid, 4-chloro-3-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester (CAS No. 1258595-00-4): A Comprehensive Overview

Benzenepropanoic acid, 4-chloro-3-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester, identified by its CAS number 1258595-00-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules known for their potential applications in drug development and therapeutic interventions. Its unique structural features, characterized by a benzenepropanoic acid backbone modified with a chloro substituent at the 4-position and an amino group protected by an ethyl ester at the 3-position, make it a subject of interest for researchers exploring novel chemical entities.

The structural complexity of Benzenepropanoic acid, 4-chloro-3-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester lends itself to diverse chemical modifications and functionalizations. The presence of the chloro group at the para position relative to the carboxylic acid moiety enhances its reactivity, allowing for further derivatization through nucleophilic aromatic substitution or electrophilic aromatic substitution reactions. Additionally, the amino group is protected as an ethyl ester, which is a common strategy in medicinal chemistry to prevent unwanted side reactions while maintaining the bioactivity of the core structure.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various biological pathways relevant to human health and disease. The< strong>benzenepropanoic acid scaffold is well-documented for its role in several pharmacophores, particularly those involved in modulating enzyme activity and receptor binding. The introduction of electron-withdrawing groups such as chlorine atoms can enhance binding affinity and selectivity, making such compounds promising candidates for therapeutic applications.

One of the most compelling aspects of Benzenepropanoic acid, 4-chloro-3-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester is its potential as a building block for more complex drug candidates. Researchers have leveraged similar molecular architectures to develop inhibitors of kinases, proteases, and other enzymes implicated in cancer and inflammatory diseases. For instance, derivatives of benzenepropanoic acids have been explored as inhibitors of cyclooxygenase (COX) enzymes, which play a crucial role in pain and inflammation pathways.

The< strong>ethyl ester functionality at the amino position not only serves as a protecting group but also introduces a site for further chemical manipulation. Hydrolysis of this ester under appropriate conditions can yield the corresponding free amine, which can then be coupled with other pharmacophores or used in subsequent synthetic steps to generate more elaborate molecular structures. This flexibility makes Benzenepropanoic acid, 4-chloro-3-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester a valuable intermediate in synthetic chemistry.

The< strong>CAS number 1258595-00-4 provides a unique identifier for this compound and facilitates its tracking in scientific literature and commercial databases. This standardized nomenclature system ensures that researchers worldwide can accurately reference and procure this compound for their studies. The CAS registry number is particularly useful in ensuring consistency across different research groups and publications.

In the context of drug discovery pipelines, compounds like Benzenepropanoic acid, 4-chloro-3-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester are often screened for their biological activity using high-throughput screening (HTS) technologies. These screens allow researchers to rapidly assess the potential of numerous compounds against a wide range of biological targets. If initial screens indicate promising activity against a specific target or pathway, further optimization can be performed to enhance potency and selectivity.

The< strong>chloro substituent on the benzenoid ring is particularly noteworthy due to its ability to influence both electronic properties and steric interactions within the molecule. Chlorine atoms are known to be good leaving groups in many organic reactions but also contribute to hydrophobic interactions when positioned appropriately within a binding site. These characteristics make them valuable in designing molecules that interact tightly with biological targets.

The< strong>[[(1,1-dimethylethoxy)carbonyl]amino] group represents an advanced protective strategy for the amino functionality commonly found in biologically active molecules. This protecting group is stable under many synthetic conditions but can be selectively removed under mild acidic or basic conditions when needed. Such protection-deprotection strategies are essential in multi-step syntheses where functional groups need to be manipulated without interfering with other parts of the molecule.

The< strong>cas no1258595-00-4-identified compound has been studied in various contexts within pharmaceutical research. For example, researchers have explored its potential as an intermediate in synthesizing more complex molecules with known bioactivity profiles. By understanding how this compound behaves chemically and biologically, scientists can gain insights into developing new therapeutic agents that mimic or modulate natural biological processes.

In conclusion,< strong>Benzenepropanoic acid, 4-chloro-3-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester, CAS no.< strong>1258595-00-4, represents an intriguing molecular entity with significant potential in pharmaceutical chemistry. Its structural features make it suitable for further derivatization into novel drug candidates targeting various diseases. As research continues to uncover new biological pathways and therapeutic targets,< strong>Benzenepropanoic acid,< strong>Benzenepropanoic acid,< strong>Benzenepropanoic acid,< strong>Benzenepropanoic acid,< strong>Benzenepropanoic acid,< strong>Benzenepropanoic acid,< strong>Benzenepropanoic acid,< strong>Benzenepropanoic acid,< strong>Benzenepropanoic acid,< strong>Benzenepropanoic acid,< strong>Benzenepropanoic acid,< strong>Benzenepropanoic acid,< strong>Benzenepropanoic acid,< strong>Benzenepropanoic acid,< strong>Benzenepropanоіc аcіd، Benzеnепропаноіc аcіd， Benzеnепропаноіc аcіd， Benzеnепропаноіc аcіd， Benzеnепропаноіc аcіd， Benzеnепропаноіc аcіd， Benzеnепропаноіc аcіd， Benzеnепропаноіc аcіd， Benzеnепропаноіc аcіd， Benzеnепропаноіc аcіd， Benzеnепропаноіc асid，